Cas no 19492-66-1 (1H-Benzimidazole,1,2-dimethyl-6-nitro-)

• Product Name: 1H-Benzimidazole,1,2-dimethyl-6-nitro-
• CAS No: 19492-66-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 123604
• PubChem ID: 13327865
• Update Time: 2025-04-18

1H-Benzimidazole,1,2-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1,2-dimethyl-6-nitro-
• 1,2-dimethyl-6-nitro-1H-benzoimidazole
• 1H-Benzimidazole,1,2-dimethyl-6-nitro-(9CI)
• 1,2-dimethyl-6-nitro-1H-benzo[d]imidazole
• 1,2-dimethyl-6-nitrobenzimidazole
• KMYYUEOTHDFXLA-UHFFFAOYSA-N
• 19492-66-1
• Oprea1_332206
• SCHEMBL2481608
• 1,2-dimethyl-6-nitro-1H-benzimidazole

• Inchi： 1S/C9H9N3O2/c1-6-10-8-4-3-7(12(13)14)5-9(8)11(6)2/h3-5H,1-2H3
• InChI Key： KMYYUEOTHDFXLA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N(C)C(C)=N2)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96